Cas no 1353965-04-4 (2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol)

• Product Name: 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol
• CAS No: 1353965-04-4
• MF: C₁₁H₂₄N₂O
• MW: 200.321063041687
• CID: 2156400
• Update Time: 2025-10-29

2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol
• 2-(Ethyl((1-methylpiperidin-4-yl)methyl)amino)ethanol
• AM93428
• 2-[ethyl-(1-methylpiperidin-4-ylmethyl)amino]ethanol

• Inchi： 1S/C11H24N2O/c1-3-13(8-9-14)10-11-4-6-12(2)7-5-11/h11,14H,3-10H2,1-2H3
• InChI Key： BDPHLOXTNNPKHT-UHFFFAOYSA-N
• SMILES： OCCN(CC)CC1CCN(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 144
• Topological Polar Surface Area: 26.7

Additional information on 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol

Comprehensive Guide to 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol (CAS No. 1353965-04-4)

2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol (CAS No. 1353965-04-4) is a specialized organic compound with a unique chemical structure that combines piperidine and ethanolamine functionalities. This compound has garnered significant attention in pharmaceutical and chemical research due to its potential applications in drug development and specialty chemical synthesis. The presence of both ethyl and methyl-piperidinyl groups in its structure makes it a versatile intermediate for designing bioactive molecules.

The molecular formula of 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol is C₁₁H₂₄N₂O, with a molecular weight of approximately 200.33 g/mol. Its structure features a piperidine ring substituted with a methyl group at the 1-position and an ethylaminoethanol side chain. This combination of functional groups contributes to its solubility in polar organic solvents and water, making it suitable for various synthetic applications.

Recent trends in pharmaceutical research have highlighted the importance of piperidine derivatives like 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol in developing central nervous system (CNS) drugs. The compound's ability to cross the blood-brain barrier, combined with its aminoethanol moiety, makes it particularly interesting for neurologically active compounds. Researchers are exploring its potential as a building block for novel antidepressants, cognitive enhancers, and anti-Parkinson's medications.

In the field of medicinal chemistry, 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol serves as a valuable intermediate for structure-activity relationship (SAR) studies. The ethyl and methyl substitutions on the piperidine ring allow for fine-tuning of lipophilicity and steric effects, which are crucial parameters in drug design. Many researchers are investigating its incorporation into molecules targeting G-protein coupled receptors (GPCRs), particularly those involved in neurotransmitter regulation.

The synthesis of 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol typically involves multi-step organic reactions starting from 4-piperidinemethanol. The process includes N-alkylation with ethyl bromide or similar reagents, followed by reaction with 2-chloroethanol or its derivatives. Recent advancements in green chemistry have led to more efficient synthetic routes with higher yields and reduced environmental impact, addressing growing concerns about sustainable chemical production.

Analytical characterization of 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol employs standard techniques including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). The compound typically shows characteristic peaks in ¹H NMR around 2.2-2.8 ppm for the piperidine protons and 3.4-3.7 ppm for the ethanolamine moiety. These analytical signatures are crucial for quality control in research and production settings.

Beyond pharmaceutical applications, 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol finds use in specialty chemical formulations. Its amphiphilic nature (combining hydrophilic ethanolamine and hydrophobic piperidine groups) makes it potentially useful as a surfactant or corrosion inhibitor in certain industrial applications. However, these uses are currently less explored compared to its pharmaceutical potential.

The global market for piperidine derivatives like 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol has shown steady growth, driven by increasing demand for CNS drugs and specialty chemicals. Market analysts project continued expansion, particularly in Asia-Pacific regions where pharmaceutical research capabilities are rapidly developing. Several custom synthesis companies now offer this compound in research quantities, with purity levels typically exceeding 95%.

Storage and handling of 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol require standard laboratory precautions for organic compounds. It should be kept in tightly sealed containers under inert atmosphere at cool temperatures to prevent degradation. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection is recommended when working with this chemical.

Future research directions for 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol may include exploration of its chiral properties (the compound contains a stereocenter) and development of enantioselective synthesis methods. There's also growing interest in its potential metal-chelating properties due to the aminoethanol functionality, which could open applications in catalysis or materials science.

For researchers seeking alternatives to 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol, structurally similar compounds worth considering include various N-substituted piperidine ethanolamines or aminoethyl-piperazine derivatives. However, the specific combination of ethyl and methyl substitutions in this compound provides unique properties that may not be easily replicated by simpler analogs.

In conclusion, 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol (CAS No. 1353965-04-4) represents an important building block in modern organic and medicinal chemistry. Its versatile structure and potential biological activity make it a compound of continuing interest across multiple research fields. As synthetic methodologies advance and new therapeutic targets emerge, the applications of this specialized piperidine-ethanolamine hybrid are likely to expand further.